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Compound of Interest

Compound Name:
6-Bromo-1H-indazole-3-

carbonitrile

Cat. No.: B1292560 Get Quote

Disclaimer: A specific Safety Data Sheet (SDS) for 6-Bromo-1H-indazole-3-carbonitrile was

not available. The following guidance is based on safety data for structurally similar

compounds, including other halogenated indazoles and nitriles. It is imperative that

researchers, scientists, and drug development professionals conduct a thorough, site-specific

risk assessment before handling this chemical. This document is intended to provide immediate

safety and logistical information for laboratory use.

Based on analogous compounds, 6-Bromo-1H-indazole-3-carbonitrile is anticipated to be

harmful if swallowed, in contact with skin, or inhaled.[1][2] It may also cause serious eye and

skin irritation, and respiratory irritation.[3][4][5]

Personal Protective Equipment (PPE)
To ensure the safety of all laboratory personnel, the following personal protective equipment is

mandatory when handling 6-Bromo-1H-indazole-3-carbonitrile.
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Body Part
Personal Protective
Equipment

Specifications and
Rationale

Hands Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended.[6] Thin

disposable nitrile gloves

provide a barrier for brief

contact and should be

discarded immediately if

contaminated.[7] For

prolonged contact, thicker

gloves should be considered.

[8] Always inspect gloves for

tears or holes before use.

Eyes
Safety glasses with side

shields or goggles

Provides crucial protection

against splashes and airborne

particles.[6]

Face Face shield

To be used in conjunction with

safety glasses or goggles,

especially when there is a

significant risk of splashing or

when handling larger

quantities.[6][9]

Body Laboratory coat

A standard lab coat is required

to protect against skin contact.

[6]

Respiratory NIOSH-approved respirator

Required when handling the

powder outside of a certified

chemical fume hood or if dust

generation is likely.[6] The

specific type of respirator

should be determined by a

formal risk assessment.
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Operational Plan: Step-by-Step Handling Protocol
Adherence to the following procedural steps is essential for the safe handling of 6-Bromo-1H-
indazole-3-carbonitrile:

1. Preparation and Engineering Controls:

All handling of solid 6-Bromo-1H-indazole-3-carbonitrile should be conducted within a

certified chemical fume hood to minimize inhalation exposure.[10]

Ensure that safety showers and eyewash stations are readily accessible and have been

recently tested.[2][10]

Protect work surfaces by using disposable plastic-backed absorbent paper.[8]

Before starting work, verify that all necessary PPE is available and in good condition.

2. Handling the Compound:

Wear all required PPE as detailed in the table above.[11]

Avoid the formation of dust when handling the solid material.[4][12] Use appropriate tools,

such as spatulas, for transferring the compound.

Keep containers tightly closed when not in use and store in a cool, dry, and well-ventilated

area.[3][4]

Avoid contact with skin, eyes, and clothing.[3] Wash hands thoroughly after handling, even if

gloves were worn.[4][13]

3. In Case of a Spill:

Evacuate the immediate area and alert colleagues.[4]

If the spill is small and you are trained to handle it, wear appropriate PPE, including

respiratory protection.
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Carefully sweep up the solid material, avoiding dust generation, and place it into a sealed,

labeled container for disposal.[3][4]

Wash the spill area with soap and water.[4]

Disposal Plan
Proper disposal of 6-Bromo-1H-indazole-3-carbonitrile and its waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Segregation:

Due to its bromine content, this compound is classified as a halogenated organic compound.

[10]

All waste, including contaminated PPE and labware, must be collected in a designated and

clearly labeled "Halogenated Organic Waste" container.[10]

Do Not Mix halogenated waste with non-halogenated organic waste.[10]

2. Disposal Protocol:

Pure or Unused Compound: Carefully transfer the solid chemical into the designated

"Halogenated Organic Waste" container, avoiding dust generation.[10]

Contaminated Labware and Materials (e.g., gloves, weighing paper): Solid contaminated

materials should be placed in a sealed bag and then deposited into the solid "Halogenated

Organic Waste" container.[10]

Glassware Decontamination: Rinse contaminated glassware with a suitable solvent (e.g.,

ethanol or acetone) and collect the rinsate in the liquid "Halogenated Organic Waste"

container.[10] After this initial rinse, the glassware can be washed according to standard

laboratory procedures.

Final Disposal: The final disposal of all waste containing 6-Bromo-1H-indazole-3-
carbonitrile must be carried out by a licensed and approved waste disposal facility, typically

through controlled incineration.[10] Do not dispose of this chemical down the drain or in

regular trash.[10]
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Caption: Workflow for handling 6-Bromo-1H-indazole-3-carbonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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